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Compound of Interest

Compound Name: Akp-001

Cat. No.: B1665198 Get Quote

Note to the reader: This guide was initially intended to compare the efficacy of Akp-001 and

SB203580. However, extensive searches for "Akp-001" did not yield any specific information

for a compound with a comparable biological function to SB203580. The search results for

"Akp-001" were related to unrelated products such as a gamma spectrometer or an oven

component, and a chemical supplier listing without any accompanying data. Therefore, this

guide will focus on providing a comprehensive overview of the well-characterized p38 MAPK

inhibitor, SB203580.

SB203580: A Potent and Selective p38 MAPK
Inhibitor
SB203580 is a widely used pyridinyl imidazole compound that functions as a potent and

selective inhibitor of the p38 mitogen-activated protein kinase (MAPK) pathway.[1][2]

Specifically, it targets the p38α and p38β isoforms.[3] The p38 MAPK signaling cascade is a

critical pathway involved in cellular responses to a variety of stress stimuli, including

inflammatory cytokines, UV irradiation, heat shock, and osmotic shock.[4][5] This pathway

plays a crucial role in regulating processes such as inflammation, apoptosis, cell differentiation,

and cell cycle control.[5][6]

The mechanism of action of SB203580 involves its binding to the ATP-binding pocket of p38

MAPK, thereby inhibiting its catalytic activity.[1][7] It's important to note that SB203580 inhibits

the kinase activity of p38 MAPK but does not block the phosphorylation of p38 MAPK by its

upstream kinases.[3][7]
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Quantitative Data Summary for SB203580
The inhibitory concentration (IC50) of SB203580 can vary depending on the cell type and the

specific assay conditions. Below is a summary of reported IC50 values from various studies.

Target Cell Line/System IC50 Value Reference

p38α (SAPK2a) Cell-free assay 50 nM [2]

p38β2 (SAPK2b) Cell-free assay 500 nM [2]

p38 MAPK THP-1 cells 0.3-0.5 µM [8]

IL-2-induced

proliferation

Primary human T

cells, murine CT6 T

cells, or BAF F7 B

cells

3-5 µM [8]

PKB phosphorylation - 3-5 µM [8]

p38-MAPK stimulation

of MAPKAPK2
- ~0.07 µM [8]

Cytotoxicity
MDA-MB-231 human

breast cancer cells
85.1 µM [3]

Experimental Protocols
General Protocol for SB203580 Treatment in Cell Culture
This protocol provides a general guideline for using SB203580 to inhibit p38 MAPK activity in

cultured cells. Optimization may be required for specific cell lines and experimental questions.

Materials:

SB203580 powder

Dimethyl sulfoxide (DMSO), sterile

Complete cell culture medium appropriate for the cell line
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Cultured cells

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Stock Solution Preparation:

SB203580 is typically supplied as a lyophilized powder.[7]

To prepare a stock solution (e.g., 10 mM), resuspend the SB203580 powder in an

appropriate volume of DMSO. For example, to make a 10 mM stock from 5 mg of

SB203580 (MW: 377.4 g/mol ), dissolve it in 1.32 mL of DMSO.[7]

Gently vortex to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.[7]

Store the stock solution at -20°C, protected from light. The lyophilized form is stable for 24

months, and the solution should be used within 3 months to prevent loss of potency.[7]

Cell Treatment:

The working concentration of SB203580 for cell culture assays is typically in the range of

1-10 µM.[1] However, the optimal concentration should be determined empirically for each

cell line and experiment. At concentrations greater than 20 µM, SB203580 may induce the

activation of Raf-1.[1]

For many experiments, it is recommended to pre-treat the cells with SB203580 for one to

two hours before applying the stimulus (e.g., cytokine, stressor) that activates the p38

MAPK pathway.[7]

Dilute the SB203580 stock solution to the desired final concentration in pre-warmed

complete cell culture medium.
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Remove the existing medium from the cultured cells and replace it with the medium

containing SB203580.

Include a vehicle control in your experiment by treating a parallel set of cells with the same

concentration of DMSO used to dilute the SB203580.

Incubate the cells for the desired duration of the experiment.

Downstream Analysis:

Following treatment, cells can be harvested for various downstream analyses, such as

Western blotting to assess the phosphorylation status of p38 MAPK substrates (e.g.,

MAPKAPK-2, ATF-2), gene expression analysis, or functional assays (e.g., cytokine

production, cell migration).

Visualizations
p38 MAPK Signaling Pathway and SB203580 Inhibition
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Caption: The p38 MAPK signaling cascade and the inhibitory action of SB203580.
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General Experimental Workflow for Studying SB203580
Effects

Start: Seed Cells

Pre-treatment:
SB203580 (e.g., 1-10 µM) or

Vehicle Control (DMSO)

Stimulation:
Apply Stressor or Cytokine

(if applicable)

Incubate for
Desired Time Period

Harvest Cells/Supernatant

Downstream Analysis:
- Western Blot (p-MAPKAPK-2)

- qPCR (Gene Expression)
- ELISA (Cytokine Secretion)

- Functional Assays
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Caption: A generalized workflow for investigating the effects of SB203580 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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